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Compound of Interest

Compound Name: DL-PROLINE (15N)
Cat. No.: B1579754
Get Quote
. J

Executive Summary: Immediate Action Plan

DL-Proline (15N) is a stable isotope-labeled compound.[1] It is NOT radioactive. Do not
dispose of this material in radioactive waste streams. Doing so incurs unnecessary costs and
regulatory burdens.

o Primary Disposal Path: Non-Hazardous Chemical Waste (unless contaminated with other
hazardous substances).

+ Drain Disposal: Generally discouraged for pure chemicals but permissible for trace aqueous
residues if local EHS regulations allow.

+ RCRA Status: Not listed (Non-regulated).

Part 1: Chemical Identity & Hazard Assessment[2]

Before initiating disposal, you must validate the material's specific properties to ensure
compatibility with your facility's waste stream.[2][3]
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Property Data Relevance to Disposal

DL-Proline ( Nitrogen-15 is a stable isotope.

N) [1]14][5]6]

Chemical Name

Use unlabeled CAS for general

CAS Number Unlabeled: 147-85-3 o
chemical inventory lookup.
) o CRITICAL: Does not trigger
Radioactivity NONE o
NRC/radioactive protocols.
] ] ] Solid waste protocols apply
Physical State White Crystalline Powder ) )
unless in solution.
. ) Suitable for aqueous waste
Water Solubility High (~1600 g/L) o
streams if dissolved.
Neutral; unlikely to require
pH (10% soln) 50-7.0 neutralization before
consolidation.
Not a P-list or U-list hazardous
RCRA Code None

waste.

Part 2: Strategic Pre-Disposal Protocol (The Self-
Validating System)

As a Senior Scientist, | advise against "blind disposal.” Use this causality-based logic to
determine the correct stream. This prevents the common error of classifying expensive stable
isotopes as radioactive waste.

1. The Isotope Verification Check

e Mechanism: Check the label for "Ci" (Curie) or "Bq" (Becquerel) units.

e Logic: DL-Proline (15N) labels list enrichment (e.g., "98 atom % 15N"). They do not list
activity.
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» Result: If no activity units are present, the material is Chemical Waste, not Radioactive
Waste.

2. The Matrix Compatibility Check

e Mechanism: Identify the solvent if the proline is in solution.

e Logic: The solvent usually dictates the hazard class, not the amino acid.
o Scenario A (Water): Low hazard.[7]
o Scenario B (Methanol/Acetonitrile): Flammable/Organic hazard.[6]

o Result: Segregate based on the solvent's properties (Halogenated vs. Non-Halogenated).

Part 3: Step-by-Step Disposal Workflows
Workflow A: Solid Waste (Pure Powder)

Use this for expired shelf stock or spilled solids.

o Containment: Sweep or scoop material into a screw-top high-density polyethylene (HDPE)
jar.

e Labeling: Apply a standard "Non-Hazardous Chemical Waste" label.

o Note: Explicitly write "DL-Proline (15N) - Stable Isotope" to prevent confusion by waste
handlers.

» Segregation: Do not mix with oxidizers (e.g., nitrates, perchlorates) even though proline is
stable; organic solids should remain separate to prevent unpredictable exothermic reactions
in bulk waste.

o Hand-off: Submit to your facility’s Chemical Waste Management team.

Workflow B: Aqueous Solution (Buffer/Media)

Use this for cell culture media or leftover buffers containing 15N-Proline.

e pH Verification: Dip a pH strip. Ensure pH is between 5 and 9.
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¢ Volume Assessment:

o Trace (<1% concentration): If your local EHS permits, this may often be flushed down the
sanitary sewer with copious water (verify local permits first).

o Bulk (>1% or >1 Liter): Collect in a carboy labeled "Aqueous Waste - Non-Hazardous."

» Biologic Deactivation: If the proline was used in cell culture, add bleach (10% final vol) to
deactivate biologicals before disposal. Label as "Deactivated Biological Waste."

Workflow C: Organic Solvent Solution

Use this for HPLC waste or synthesis mother liquors.

e Segregation: Determine if the solvent is Halogenated (e.g., Chloroform) or Non-Halogenated
(e.g., Methanol).

o Consolidation: Pour into the respective solvent waste drum.

e Record Keeping: Log "Trace DL-Proline" on the drum accumulation log. The 15N isotope
requires no special notation on the drum manifest.

Part 4: Decision Logic Visualization

The following diagram illustrates the decision process for disposing of DL-Proline (15N),
ensuring you avoid the costly mistake of radioactive classification.
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Waste Generation:
DL-Proline (15N)

Is the waste Solid or Liquid?

Identify Solvent/Matrix

Water/Buffer MeOH/ACN/Etc

Solid Waste Container

Aqueous Solution Organic Solvent

Solvent Waste Stream
(Halogenated/Non-Halogenated)

Used in Cell Culture?

No (Trace Amount)

Add Bleach (10%) Sanitary Sewer

Deactivate Biologicals (If Local EHS Permitted) No (Bulk Amount)

Dispose as Treated Bio-Waste

Non-Haz Chemical Waste Stream

Click to download full resolution via product page

Label: Non-Haz Organic
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Figure 1: Decision tree for DL-Proline (15N) disposal. Note the absence of "Radioactive
Waste" paths, as 15N is a stable isotope.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [DL-PROLINE (15N) Proper Disposal Procedures].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1579754/docs#dl-proline-15n-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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